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Compound of Interest

Compound Name: 24-Methylenecycloartanol

Cat. No.: B074860 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and known biological activities of 24-
Methylenecycloartanol. This pentacyclic triterpenoid, a key intermediate in phytosterol

biosynthesis, is gaining attention for its potential therapeutic applications.

Core Physical and Chemical Properties
24-Methylenecycloartanol is a naturally occurring compound found in various plant species.

[1] Its fundamental properties are summarized below, providing a foundational understanding

for researchers.
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Property Value Source(s)

Molecular Formula C₃₁H₅₂O [1]

Molecular Weight 440.7 g/mol [1]

CAS Number 1449-09-8 [1]

Appearance White to off-white solid

Melting Point 120-122 °C

Boiling Point 512.7 ± 19.0 °C (Predicted)

Solubility Practically insoluble in water.

IUPAC Name

(1S,3R,6S,8R,11S,12S,15R,16

R)-7,7,12,16-tetramethyl-15-

[(2R)-6-methyl-5-

methylideneheptan-2-

yl]pentacyclo[9.7.0.0¹˒³.0³˒⁸.0¹²˒

¹⁶]octadecan-6-ol

[1]

Spectral Data Summary
Spectroscopic analysis is crucial for the identification and structural elucidation of 24-
Methylenecycloartanol. While detailed spectral data requires access to specialized

databases, a summary of key spectral characteristics is provided.
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Spectral Data Description

¹³C NMR
Spectra available for this compound, crucial for

confirming the carbon skeleton.[1]

¹H NMR

Complete assignments of the proton NMR

spectra have been achieved, aiding in

conformational analysis.[2]

Mass Spectrometry (MS)
The fragmentation pattern is a key identifier for

the molecule's structure.

Infrared (IR) Spectroscopy
IR spectra are available for further structural

confirmation.[1]

Experimental Protocols: Isolation and Purification
The isolation of 24-Methylenecycloartanol from natural sources is a multi-step process

involving extraction and chromatography. The following is a generalized protocol based on

methodologies reported in the literature for its extraction from plant materials like rice bran and

Ficus krishnae.[3][4]

Extraction
Sample Preparation: The plant material (e.g., rice bran, stem bark) is dried and ground into a

fine powder to increase the surface area for solvent extraction.

Solvent Extraction: The powdered material is subjected to extraction with a nonpolar solvent,

such as hexane or petroleum ether, to isolate the lipophilic compounds, including 24-
Methylenecycloartanol.[3][5] This can be performed using methods like maceration or

Soxhlet extraction.

Concentration: The resulting extract is concentrated under reduced pressure using a rotary

evaporator to yield a crude extract.

Purification
Column Chromatography: The crude extract is subjected to column chromatography over

silica gel. A gradient elution is typically employed, starting with a nonpolar solvent (e.g.,
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hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

[6]

Fraction Collection: Fractions are collected and monitored by Thin Layer Chromatography

(TLC) to identify those containing 24-Methylenecycloartanol.

High-Performance Thin Layer Chromatography (HPTLC): For further purification and

isolation, HPTLC can be employed. A mobile phase, such as a mixture of toluene, ethyl

acetate, and methanol, has been shown to be effective.[4]

Crystallization: The purified fractions are concentrated, and the compound is crystallized

from a suitable solvent system to obtain pure 24-Methylenecycloartanol.

A chemical method for the separation of 24-Methylenecycloartanol from the structurally

similar compound cycloartenol has also been reported.[7]
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Isolation and Purification Workflow for 24-Methylenecycloartanol.

Biological Activities and Signaling Pathways
24-Methylenecycloartanol has demonstrated a range of biological activities, with its

antidiabetic potential being the most extensively studied.

Antidiabetic Activity
Studies have shown that 24-Methylenecycloartanol, often in combination with cycloartenol,

exhibits significant antidiabetic effects.[3][8] The proposed mechanisms include:

Enhanced Insulin Release: In-vivo and in-vitro studies have indicated that it can enhance the

release of insulin from pancreatic β-cells.[3]
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β-Cell Protection: It has shown a protective effect on pancreatic β-cells against glucose-

induced toxicity.[3]
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Proposed Antidiabetic Mechanism of 24-Methylenecycloartanol.

Anti-inflammatory and Anticancer Potential
While specific signaling pathways for 24-Methylenecycloartanol are not yet fully elucidated,

triterpenoids, in general, are known to exert anti-inflammatory and anticancer effects through

modulation of key signaling cascades.

Anti-inflammatory Effects: Many plant-derived compounds exert their anti-inflammatory

effects by suppressing key signaling pathways like the nuclear factor-κB (NF-κB) and
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mitogen-activated protein kinase (MAPK) pathways.[9][10] These pathways are central to the

inflammatory response, and their inhibition leads to a reduction in the production of pro-

inflammatory cytokines.

Anticancer Effects: The anticancer properties of many natural compounds are linked to their

ability to induce apoptosis (programmed cell death) in cancer cells. This is often achieved

through the modulation of complex signaling pathways involving proteins like caspases and

the Bcl-2 family, and can be independent of the JAK/STAT pathway.[11][12][13]
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Potential Anti-inflammatory Action via NF-κB Pathway Inhibition.
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Conclusion
24-Methylenecycloartanol is a promising natural product with significant potential for drug

development, particularly in the area of metabolic disorders. This guide provides a solid

foundation for researchers and scientists to build upon, offering key data and protocols to

facilitate further investigation into its therapeutic applications. Further research is warranted to

fully elucidate the specific molecular mechanisms and signaling pathways through which it

exerts its biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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